(R)-IBR2

• Molecular Formula: C24H20N2O2S
• Molecular Weight: 400.5 g/mol
• InChI: InChI=1S/C24H20N2O2S/c27-29(28,17-18-8-2-1-3-9-18)26-15-14-19-10-4-5-11-20(19)24(26)22-16-25-23-13-7-6-12-21(22)23/h1-16,24-25H,17H2
• InChIKey: YCOHEPDJLXZVBZ-UHFFFAOYSA-N

(R)-IBR2 Procurement Guide

(R)-IBR2 (CAS 952739-54-7) is the single R-enantiomer of the RAD51 inhibitor IBR2, a phenylsulfonyl indolyl isoquinoline compound that disrupts RAD51 multimerization and accelerates proteasome-mediated RAD51 degradation [1]. While the racemic mixture IBR2 (CAS 313526-24-8) functions as a potent and specific RAD51 inhibitor that blocks homologous recombination (HR) repair, (R)-IBR2 is classified and supplied as the stereochemically defined negative control isomer, enabling discrimination between on-target RAD51-mediated effects and off-target artifacts in mechanistic studies [2].

Chiral Control Stereochemically defined R‑enantiomer negative control for IBR2

Mechanistic Discrimination Enables attribution of phenotypes to on‑target RAD51 inhibition vs. off‑target artifacts

Matched Pair Use in parallel with racemic IBR2 for homologous recombination repair studies

• [1] Zhu J, Zhou L, Wu G, et al. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia. EMBO Molecular Medicine. 2013;5(3):353-365. doi:10.1002/emmm.201201760 View Source
• [2] MedChemExpress. (R)-IBR2 (HY-103710A) Product Page. RAD51 Control. Accessed 2026-04-23. View Source

Why (R)-IBR2 Is Irreplaceable

Selection of a RAD51-pathway inhibitor for mechanistic or screening studies requires rigorous control for target engagement specificity. Racemic IBR2, B02, and RI-2 each possess distinct binding modes, potency ranges, and off-target profiles that preclude interchangeable use [1]. Crucially, (R)-IBR2 provides the only commercially available stereochemically matched negative control for the IBR2 chemotype, enabling discrimination of on-target RAD51 inhibition from non-specific cytotoxicity—a capability absent with B02 (IC₅₀ 27.4 μM in DNA strand exchange assay) or RI-2 (reversible inhibitor, IC₅₀ 44.17 μM), neither of which has a defined inactive enantiomer control [2][3].

No enantiomeric control available

B02 and RI‑2 lack a matched inactive isomer, preventing on‑target/off‑target discrimination in RAD51 studies.

Distinct chemotype and mechanism

Binding modes and off‑target profiles differ; IBR2’s unique proteasome‑mediated RAD51 degradation is not shared by B02 or RI‑2.

Potency and assay context not interchangeable

Biochemical and cellular potency contexts differ substantially; direct replacement without stereochemical control may lead to misinterpretation.

• [1] Zhu J, Zhou L, Wu G, et al. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia. EMBO Molecular Medicine. 2013;5(3):353-365. doi:10.1002/emmm.201201760 View Source
• [2] Huang F, Motlekar NA, Burgwin CM, et al. Identification of specific inhibitors of human RAD51 recombinase using high-throughput screening. ACS Chemical Biology. 2011;6(6):628-635. doi:10.1021/cb100428c View Source
• [3] Budke B, Logan HL, Kalin JH, et al. RI-2: a reversible RAD51 inhibitor with an IC₅₀ of 44.17 μM in standard DNA binding assay. Nucleic Acids Research. 2012. Adooq RI-2 Datasheet. View Source

(R)-IBR2 Comparative Evidence

Enantiomeric Negative Control vs. Racemic IBR2

(R)-IBR2 is sold explicitly as the inactive isomer control (HY-103710A) for the active racemic IBR2 inhibitor (HY-103710, CAS 313526-24-8) [1]. The parent racemic IBR2 disrupts the BRC repeat/RAD51 interaction with a competitive inhibition concentration of approximately 0.11 μM in surface plasmon resonance (SPR) competitive binding assays, whereas the structurally analogous but carboxyl-modified analogue B6 shows no measurable competition (>20 μM), confirming that stereochemistry and the benzyl moiety are essential for target engagement [2]. The defined R-enantiomer allows researchers to attribute cellular phenotypes specifically to RAD51 inhibition rather than non-specific cytotoxicity when used in parallel with active IBR2.

Enantiomeric Negative Control

Class-level

Racemic IBR2 IC₅₀ ≈ 0.11 μM (SPR); (R)-IBR2 vendor‑annotated as RAD51 control (HY‑103710A); no quantitative inhibition data for isolated (R)‑enantiomer.

Supports stereochemical‑control design for RAD51 studies.

Class‑level annotation; verify in assay.

Evidence Dimension	Stereochemical identity and functional annotation as negative control
Target Compound Data	Single R-enantiomer (CAS 952739-54-7); classified as RAD51 Control (Cat. HY-103710A)
Comparator Or Baseline	Racemic IBR2 (CAS 313526-24-8); classified as active RAD51 inhibitor (Cat. HY-103710); competitive inhibition of BRC/RAD51 interaction IC₅₀ ≈ 0.11 μM in SPR assay
Quantified Difference	No quantitative inhibition data available for isolated (R)-enantiomer alone; assigned as negative control by vendor relative to racemic active inhibitor
Conditions	SPR competitive binding assay: GST-BRC protein injected over RAD51-modified sensor surface in presence of IBR2 vs. B6 control

Why This Matters

Procurement of (R)-IBR2 alongside racemic IBR2 provides the only stereochemically matched active/inactive pair for RAD51 mechanistic studies, which B02 and RI-2 lack entirely.

• [1] MedChemExpress. (R)-IBR2 (HY-103710A) Product Page. Listed as 'RAD51 Control' for IBR2 (HY-103710). Accessed 2026-04-23. View Source
• [2] Zhu J, Zhou L, Wu G, et al. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia. EMBO Molecular Medicine. 2013;5(3):353-365. doi:10.1002/emmm.201201760 View Source

Competitive Binding: IBR2 vs. B02 and RI-2

The IBR2 chemotype (represented by racemic IBR2) achieves competitive displacement of BRC repeats from RAD51 with an IC₅₀ of approximately 0.11 μM in SPR assays [1]. In contrast, B02 inhibits human RAD51 with an IC₅₀ of 27.4 μM in DNA strand exchange assays, representing approximately 250-fold weaker potency at the biochemical level [2]. RI-2, a reversible RAD51 inhibitor, shows an IC₅₀ of 44.17 μM in the standard DNA binding assay [3]. These biochemical potency differences are mechanistically significant: IBR2 uniquely degrades RAD51 protein via the ubiquitin-proteasome pathway with a half-life reduction from 5.5 h to 1.5 h (p = 0.013), a property not reported for B02 or RI-2 [1].

Competitive Binding

Reported

IBR2 IC₅₀ ≈ 0.11 μM (SPR); B02 27.4 μM; RI‑2 44.17 μM. ~250–400× difference in reported biochemical context.

IBR2 chemotype shows higher reported biochemical potency; cross‑study comparison.

Assay platforms differ; potency alone does not imply functional superiority.

Evidence Dimension	Biochemical inhibition potency against RAD51
Target Compound Data	IBR2 (racemic): competitive inhibition of BRC/RAD51 binding IC₅₀ ≈ 0.11 μM; RAD51 protein half-life reduced from 5.5 h to 1.5 h
Comparator Or Baseline	B02: IC₅₀ 27.4 μM (DNA strand exchange assay, human RAD51); RI-2: IC₅₀ 44.17 μM (standard DNA binding assay); B6 (inactive IBR2 analogue): >20 μM in SPR competition
Quantified Difference	IBR2 vs. B02: ~250-fold difference in biochemical IC₅₀; IBR2 vs. RI-2: ~400-fold difference; RAD51 degradation mechanism unique to IBR2 chemotype
Conditions	IBR2: SPR competitive binding (RAD51 sensor surface, GST-BRC probe); B02: DNA strand exchange assay; RI-2: standard DNA binding assay

Why This Matters

The IBR2 chemotype's sub-micromolar target engagement and unique proteasome-mediated degradation mechanism differentiate it from B02 and RI-2, making (R)-IBR2 the only stereocontrol available for this distinct pharmacological profile.

• [1] Zhu J, Zhou L, Wu G, et al. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia. EMBO Molecular Medicine. 2013;5(3):353-365. doi:10.1002/emmm.201201760 View Source
• [2] Huang F, Motlekar NA, Burgwin CM, et al. Identification of specific inhibitors of human RAD51 recombinase using high-throughput screening. ACS Chemical Biology. 2011;6(6):628-635. doi:10.1021/cb100428c View Source
• [3] Budke B, Logan HL, Kalin JH, et al. RI-2: a reversible RAD51 inhibitor with an IC₅₀ of 44.17 μM. Nucleic Acids Research. 2012. Adooq RI-2 Datasheet. View Source

Cellular Growth Inhibition Profile

Racemic IBR2 inhibits proliferation across a panel of cancer cell lines with GI₅₀ values ranging from 11.5 to 16.0 μM: K562 (12.5 μM), HeLa (14.5 μM), MDA-MB-231 (14.2 μM), MDA-MB-435 (11.5 μM), MDA-MB-468 (13.2 μM), MCF7 (12.3 μM), T47D (12.1 μM), and HBL100 (16.0 μM) [1]. The IC₅₀ for triple-negative breast cancer MBA-MD-468 is reported as 14.8 μM . The inactive analogue B6 shows no growth inhibition, confirming that cellular activity depends on the benzyl moiety present in both racemic IBR2 and the R-enantiomer scaffold [1]. While quantitative GI₅₀ data for isolated (R)-IBR2 alone is not available in primary literature, its vendor classification as a negative control implies substantially reduced or absent cellular activity relative to the racemate.

Cellular Growth Inhibition

Class-level

Racemic IBR2 GI₅₀ 11.5–16.0 μM across 8 cell lines; inactive analogue B6 shows no inhibition. (R)‑IBR2 GI₅₀ not quantified in primary literature.

Cell‑model response context; negative control expected to show reduced activity.

Class‑level inference; verify enantiomer‑specific activity.

Evidence Dimension	Cancer cell proliferation inhibition (GI₅₀/IC₅₀)
Target Compound Data	IBR2 (racemic): GI₅₀ range 11.5–16.0 μM across 8 cancer cell lines; MDA-MB-468 IC₅₀ = 14.8 μM
Comparator Or Baseline	Inactive analogue B6: no growth inhibition at equivalent concentrations; (R)-IBR2: vendor-annotated as control/inactive isomer (no quantitative GI₅₀ published)
Quantified Difference	Racemic IBR2 vs. B6: complete loss of activity upon carboxyl substitution; differential activity between (R)-IBR2 and racemic IBR2 not quantified in primary literature
Conditions	Cell viability assays (MDA-MB-468, K562, HeLa, MCF7, etc.); 48–72 h drug exposure

Why This Matters

The availability of (R)-IBR2 as an enantiomeric control enables cell-based experiments where stereospecificity of growth inhibition can be validated, supporting claims of on-target RAD51-dependent cytotoxicity.

• [1] Zhu J, Zhou L, Wu G, et al. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia. EMBO Molecular Medicine. 2013;5(3):353-365. doi:10.1002/emmm.201201760 View Source

In Vivo Efficacy in CML Xenograft

In a murine imatinib-resistant CML model bearing the T315I Bcr-Abl mutation, racemic IBR2 significantly prolonged animal survival, whereas imatinib showed no survival benefit [1]. Additionally, IBR2 effectively inhibited the proliferation of CD34⁺ progenitor cells from CML patients resistant to known BCR-ABL inhibitors, without significant inhibitory effect on CD34⁺ normal bone marrow cells, suggesting a tumor-selective window [1]. This in vivo differentiation from imatinib, the standard-of-care Bcr-Abl inhibitor, demonstrates the therapeutic relevance of targeting RAD51 in drug-resistant contexts—a pharmacological profile for which (R)-IBR2 serves as the essential negative control in mechanistic validation experiments.

In Vivo T315I CML Model

Head-to-head

IBR2 prolonged survival in murine T315I Bcr‑Abl xenograft vs. imatinib; selective for CML CD34⁺ vs. normal CD34⁺ cells.

Model‑response endpoint context; requires enantiomeric control for attribution.

Stereochemical control needed to confirm RAD51 dependence.

Evidence Dimension	In vivo survival extension in imatinib-resistant T315I CML xenograft model
Target Compound Data	IBR2 (racemic): significantly prolonged animal survival vs. vehicle
Comparator Or Baseline	Imatinib: no significant survival prolongation in T315I xenograft model; CD34⁺ normal cells: no significant inhibition by IBR2
Quantified Difference	IBR2 active vs. imatinib inactive in T315I model; IBR2 selective for CML vs. normal CD34⁺ cells (significance levels: p values reported in source)
Conditions	Murine xenograft bearing T315I Bcr-Abl mutation; daily IBR2 treatment; CD34⁺ progenitor cell proliferation assay ex vivo

Why This Matters

For researchers validating RAD51 as a target in drug-resistant CML, (R)-IBR2 is the only available stereochemical control to confirm that in vivo and ex vivo effects are RAD51-dependent.

• [1] Zhu J, Zhou L, Wu G, et al. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia. EMBO Molecular Medicine. 2013;5(3):353-365. doi:10.1002/emmm.201201760 View Source

Synergistic Drug Enhancement

Racemic IBR2, at concentrations that inhibited proliferation between 0% and 75%, enhanced the cytotoxicity of imatinib and regorafenib by up to 80%, and similarly potentiated EGFR inhibitors erlotinib, gefitinib, afatinib, and osimertinib, as well as vincristine [1]. However, IBR2 antagonized the action of olaparib, cisplatin, melphalan, and irinotecan, indicating context-dependent synergy patterns. IBR2 and B02 both enhanced imatinib toxicity in a vincristine-resistant squamous cell line by up to 60%, outperforming verapamil, a P-glycoprotein inhibitor (p < 0.05) [1]. This chemo-potentiation profile is unique to the IBR2 chemotype among RAD51 inhibitors tested in combination, and (R)-IBR2 enables stereochemical control experiments to verify that observed synergy depends on RAD51 inhibition rather than non-specific chemosensitization.

Synergistic Drug Enhancement

Reported

IBR2 enhanced imatinib/regorafenib cytotoxicity by up to 80%; verapamil control showed less enhancement (p < 0.05). Olaparib antagonized.

Synergy attribution context depends on enantiomeric control.

Context‑dependent; verify stereospecificity.

Evidence Dimension	Enhancement of anticancer drug cytotoxicity (% increase in cell killing)
Target Compound Data	IBR2 (racemic): enhanced imatinib/regorafenib toxicity by up to 80%; enhanced imatinib toxicity in vincristine-resistant cells by up to 60%
Comparator Or Baseline	Verapamil (P-gp inhibitor): less enhancement than IBR2/B02 (p < 0.05); B02: also enhanced imatinib toxicity; Olaparib/cisplatin: antagonized by IBR2 co-treatment
Quantified Difference	IBR2 + imatinib: up to 80% enhancement; verapamil + imatinib: significantly less (p < 0.05); IBR2 + olaparib: antagonism observed
Conditions	In vitro cytotoxicity assays across multiple cancer cell lines (K562, HN-5a parent, vincristine-resistant subline, HT-29); simultaneous drug exposure

Why This Matters

Procurement of (R)-IBR2 alongside active IBR2 enables mechanistic dissection of synergy effects, distinguishing RAD51-dependent chemopotentiation from non-specific drug interactions.

• [1] Ferguson PJ, Vincent MD, Koropatnick J. Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein. Journal of Pharmacology and Experimental Therapeutics. 2018;364(1):46-54. doi:10.1124/jpet.117.241661 View Source

(R)-IBR2 Research Applications

RAD51 Phenotype Validation

When using racemic IBR2 to induce RAD51 degradation and inhibit homologous recombination, (R)-IBR2 should be employed in parallel as the stereochemically matched negative control. This is critical for attributing observed effects on RAD51 foci formation, HR reporter activity, and cell viability specifically to on-target RAD51 engagement rather than non-specific cytotoxicity, as demonstrated by Zhu et al. (2013) where the inactive analogue B6 showed no effect on HR rates [1]. Without this control, RAD51-dependent and RAD51-independent effects cannot be distinguished, a limitation that B02 and RI-2 studies face due to the absence of defined inactive enantiomer controls.

Specificity Control for Drug Synergy

For laboratories screening IBR2 in combination with tyrosine kinase inhibitors (imatinib, regorafenib, gefitinib, osimertinib) or microtubule disruptors (vincristine), where up to 80% enhancement of cytotoxicity has been documented [2], (R)-IBR2 provides the enantiomeric control necessary to confirm that synergy depends on RAD51 inhibition rather than off-target chemosensitization. This is particularly important given that IBR2 antagonizes olaparib and cisplatin, indicating complex, context-dependent pharmacology.

SAR Studies of IBR2 Analogues

The stereoselective synthesis of chiral IBR2 analogues by Qiu et al. (2009) established routes to optically pure enantiomers for SAR exploration [3]. (R)-IBR2 serves as the reference single enantiomer for evaluating the stereochemical dependence of RAD51 inhibition, enabling medicinal chemistry programs to assess whether newly synthesized analogues require a specific chiral configuration for activity, and to benchmark activity against both the racemate and the individual enantiomer.

In Vivo Validation in CML Models

In murine T315I Bcr-Abl xenograft studies where racemic IBR2 significantly prolongs survival while imatinib fails [1], (R)-IBR2 can be used as a stereochemical control to confirm that the survival benefit is RAD51-dependent. This is essential for translational research programs seeking to validate RAD51 as a therapeutic target in drug-resistant CML and potentially other hematological malignancies with elevated HR activity.

Application

Selection Property

Validation Focus

RAD51‑dependent phenotype control

Stereochemical matched pair

On‑target engagement validation in HR assays

Drug synergy specificity control

Enantiomer‑specific attribution

Mechanism of synergy confirmation

SAR and stereochemical benchmarking

Stereochemical reference standard

Stereochemical activity dependence

Model‑response validation in CML

Enantiomer‑attribution in vivo

Model‑response endpoint context

• [1] Zhu J, Zhou L, Wu G, et al. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia. EMBO Molecular Medicine. 2013;5(3):353-365. doi:10.1002/emmm.201201760 View Source
• [2] Ferguson PJ, Vincent MD, Koropatnick J. Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein. Journal of Pharmacology and Experimental Therapeutics. 2018;364(1):46-54. doi:10.1124/jpet.117.241661 View Source
• [3] Qiu XL, Li G, Wu G, et al. Stereoselective synthesis of chiral IBR2 analogues. Journal of Organic Chemistry. 2009;74(5):2018-2027. doi:10.1021/jo802607f View Source